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Compound of Interest

Compound Name: Ibufenac-13C6

Cat. No.: B15556552 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

and compliant laboratory environment is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of Ibufenac-13C6, a stable isotope-labeled version of

the non-steroidal anti-inflammatory drug (NSAID) Ibufenac. Adherence to these guidelines will

mitigate risks and ensure the safe handling of this compound.

Hazard Identification and Personal Protective
Equipment
Ibufenac-13C6, like its parent compound, presents several hazards that necessitate careful

handling and the use of appropriate personal protective equipment (PPE).[1][2][3] It is harmful

if swallowed, causes serious eye irritation, and may lead to respiratory irritation. Furthermore, it

is crucial to prevent dust formation, as fine particles can create a combustible dust

concentration in the air.
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Hazard GHS Classification Precautionary Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed.

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation.

Combustible Dust
May form combustible dust

concentrations in air.

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical goggles.

Hand Protection: Handle with gloves. Dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices.

Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate or for

handling large quantities that may generate dust.

Body Protection: Wear impervious clothing, such as a lab coat, to prevent skin contact.

Step-by-Step Disposal Protocol
The primary method for the disposal of Ibufenac-13C6 is to send it to an approved waste

disposal plant. This ensures that the compound is managed in an environmentally responsible

and compliant manner. Do not dispose of this chemical in household trash or flush it down the

toilet.

For Spills and Small Quantities:

Ensure Proper Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.
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Contain the Spill: For small spills, carefully sweep or shovel the solid material. Avoid actions

that could generate dust. For larger amounts, you can use a dust-binding material to contain

it.

Collect the Waste: Place the collected Ibufenac-13C6 into a suitable, clearly labeled, and

closed container for disposal.

Decontaminate the Area: Clean the affected area thoroughly.

Dispose of as Chemical Waste: The container with the waste material must be disposed of in

accordance with national and local regulations. Do not mix with other waste.

For Unused Product:

Maintain Original Container: Whenever possible, leave the chemical in its original container.

Labeling: Ensure the container is clearly and accurately labeled as "Ibufenac-13C6 Waste."

Storage: Store the waste container in a designated, secure area, away from incompatible

materials such as strong oxidizing agents. The storage area should be a well-ventilated and

locked place.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal company to arrange for pickup and proper disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Ibufenac-13C6.
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Ibufenac-13C6 Disposal Workflow
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Environmental Precautions
It is imperative to prevent the release of Ibufenac-13C6 into the environment. Do not allow the

product to enter drains, surface waters, or groundwater. Contaminated extinguishing water from

firefighting should also be collected separately and disposed of according to official regulations.

The compound is noted as being harmful to aquatic life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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